Cas no 2034247-39-5 (3-{[1-(2-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine)

• Product Name: 3-{[1-(2-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine
• CAS No: 2034247-39-5
• MF: C₁₇H₂₀N₄O₃
• MW: 328.3657
• CID: 5348512
• Update Time: 2025-06-09

3-{[1-(2-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• (2-ethoxypyridin-3-yl)-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]methanone
• (2-ethoxypyridin-3-yl)(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone
• 3-{[1-(2-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine

• Inchi： 1S/C17H20N4O3/c1-3-23-16-14(5-4-9-18-16)17(22)21-10-8-13(11-21)24-15-7-6-12(2)19-20-15/h4-7,9,13H,3,8,10-11H2,1-2H3
• InChI Key： LDFNNCUMAFUPNV-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(C([H])([H])[H])=NN=1)C1([H])C([H])([H])N(C(C2C([H])=C([H])C([H])=NC=2OC([H])([H])C([H])([H])[H])=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 423
• XLogP3: 1.5
• Topological Polar Surface Area: 77.4

Additional information on 3-{[1-(2-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine

Comprehensive Overview of 3-{[1-(2-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine (CAS No. 2034247-39-5)

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-{[1-(2-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine (CAS No. 2034247-39-5) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridazine and pyrrolidine structural motifs, is being extensively studied for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its molecular interactions and bioactivity profiles, which could pave the way for novel therapeutic agents or environmentally friendly pesticides.

The compound's chemical structure features a 2-ethoxypyridine-3-carbonyl group attached to a pyrrolidin-3-yl moiety, further linked to a 6-methylpyridazine ring via an ether bond. This intricate architecture contributes to its selective binding capabilities, making it a promising candidate for targeting specific enzymes or receptors. Recent studies have highlighted its potential in modulating kinase pathways, a hot topic in oncology and inflammatory disease research, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the preparation of 3-{[1-(2-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine involves sophisticated multi-step organic synthesis techniques. Key steps often include amide coupling reactions and ether formation, requiring careful optimization to achieve high yields and purity. The compound's stability under physiological conditions and solubility profile are critical parameters being investigated, as these factors directly influence its bioavailability and formulation development.

In the context of green chemistry initiatives, researchers are exploring sustainable methods for producing this compound, addressing growing concerns about environmental impact in chemical manufacturing. Computational chemistry approaches, including molecular docking and QSAR modeling, are being employed to predict its interactions with biological targets, reducing the need for extensive laboratory testing. These methodologies align with the pharmaceutical industry's shift toward AI-driven drug discovery, a subject generating substantial interest in scientific communities and search engine queries alike.

The analytical characterization of CAS No. 2034247-39-5 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, essential for reliable research outcomes. Quality control measures are particularly crucial given the compound's potential applications in high-throughput screening platforms, where consistency between batches is paramount.

Looking toward future applications, 3-{[1-(2-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine may find utility in developing next-generation pharmaceuticals or agricultural chemicals. Its structural features suggest possible activity against various biological targets, though extensive in vitro and in vivo studies are needed to validate these hypotheses. The scientific community continues to monitor research progress on this compound, with particular attention to its mechanism of action and potential for intellectual property development.

From a commercial perspective, the availability of CAS No. 2034247-39-5 through specialty chemical suppliers has enabled broader investigation of its properties. Current market trends indicate growing demand for such research chemicals, driven by academic institutions and pharmaceutical companies engaged in hit-to-lead optimization programs. Proper handling and storage recommendations, including temperature control and moisture protection, are typically provided by manufacturers to ensure compound stability over time.

In summary, 3-{[1-(2-ethoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine represents an intriguing subject of contemporary chemical research. Its structural complexity and potential biological relevance position it as a compound worthy of continued investigation across multiple scientific disciplines. As research progresses, updates regarding its structure-activity relationships, metabolic stability, and toxicological profile will further clarify its practical applications and commercial viability in various industries.